![molecular formula C17H17NO2 B4674374 3-ethoxy-4-[(2-methylbenzyl)oxy]benzonitrile](/img/structure/B4674374.png)
3-ethoxy-4-[(2-methylbenzyl)oxy]benzonitrile
Overview
Description
3-ethoxy-4-[(2-methylbenzyl)oxy]benzonitrile is a chemical compound that belongs to the class of nitriles. It is commonly used in scientific research applications as a reagent and intermediate for the synthesis of various organic compounds. The compound has a molecular formula of C19H19NO2 and a molecular weight of 293.36 g/mol.
Mechanism of Action
The mechanism of action of 3-ethoxy-4-[(2-methylbenzyl)oxy]benzonitrile is not well understood. However, it is believed to function as a nucleophile in various chemical reactions due to the presence of the nitrile group.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 3-ethoxy-4-[(2-methylbenzyl)oxy]benzonitrile. However, it is known to be a relatively stable compound and is not expected to have any significant toxicological effects.
Advantages and Limitations for Lab Experiments
One advantage of using 3-ethoxy-4-[(2-methylbenzyl)oxy]benzonitrile in lab experiments is its versatility as a reagent and intermediate for the synthesis of various organic compounds. However, one limitation is the multi-step synthesis process required to obtain the compound.
Future Directions
There are several future directions for the use of 3-ethoxy-4-[(2-methylbenzyl)oxy]benzonitrile in scientific research. One potential direction is the development of new synthetic methods for the compound that are more efficient and cost-effective. Another direction is the exploration of the compound's potential as a building block for the synthesis of new materials with unique properties. Additionally, further research is needed to fully understand the compound's mechanism of action and potential applications in various fields of research.
Scientific Research Applications
3-ethoxy-4-[(2-methylbenzyl)oxy]benzonitrile is widely used in scientific research as a reagent and intermediate for the synthesis of various organic compounds. It is commonly used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The compound is also used in the development of new materials such as liquid crystals and polymers.
properties
IUPAC Name |
3-ethoxy-4-[(2-methylphenyl)methoxy]benzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO2/c1-3-19-17-10-14(11-18)8-9-16(17)20-12-15-7-5-4-6-13(15)2/h4-10H,3,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHOJALSCHRRYEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C#N)OCC2=CC=CC=C2C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethoxy-4-[(2-methylphenyl)methoxy]benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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